Cas no 2680857-86-5 (({3-(tert-butoxy)carbonylphenyl}methyl)carbamic acid)

• Product Name: ({3-(tert-butoxy)carbonylphenyl}methyl)carbamic acid
• CAS No: 2680857-86-5
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 5650979
• PubChem ID: 165910906
• Update Time: 2025-06-29

({3-(tert-butoxy)carbonylphenyl}methyl)carbamic acid Chemical and Physical Properties

Names and Identifiers

• ({3-[(tert-butoxy)carbonyl]phenyl}methyl)carbamic acid
• 2680857-86-5
• EN300-28278934
• ({3-(tert-butoxy)carbonylphenyl}methyl)carbamic acid

• Inchi： 1S/C13H17NO4/c1-13(2,3)18-11(15)10-6-4-5-9(7-10)8-14-12(16)17/h4-7,14H,8H2,1-3H3,(H,16,17)
• InChI Key： JGMCWRXROVVUEK-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(CNC(=O)O)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.11575802g/mol
• Monoisotopic Mass: 251.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.6Ų

Additional information on ({3-(tert-butoxy)carbonylphenyl}methyl)carbamic acid

The ({3-(tert-butoxy)carbonylphenyl}methyl)carbamic Acid: A Comprehensive Overview

The ({3-(tert-butoxy)carbonylphenyl}methyl)carbamic acid, with the CAS number 2680857-86-5, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a tert-butoxy group, a carbonyl group, and a phenyl ring, all connected through a methylene bridge to a carbamic acid moiety. The compound's structure not only imparts it with interesting chemical properties but also positions it as a potential candidate for various applications in drug design and material science.

Recent studies have highlighted the importance of tert-butoxy groups in modulating the physicochemical properties of organic compounds. The presence of this group in the molecule contributes to increased lipophilicity, which is often desirable in drug candidates to enhance bioavailability. Additionally, the carbonyl group within the phenyl ring plays a crucial role in stabilizing the molecule's electronic structure, making it more resistant to oxidative degradation. This stability is particularly advantageous in applications where long-term durability is required.

The synthesis of ({3-(tert-butoxy)carbonylphenyl}methyl)carbamic acid involves a multi-step process that typically begins with the preparation of the tert-butyl ester of phenylacetic acid. This intermediate is then subjected to various functional group transformations to introduce the carbamic acid moiety. The exact synthetic pathway may vary depending on the desired purity and scale of production, but modern methodologies often incorporate green chemistry principles to minimize environmental impact.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been explored as a potential lead compound for anti-inflammatory and anticancer drug development. Its ability to inhibit certain enzymes involved in inflammatory pathways makes it a valuable tool for researchers seeking novel therapeutic agents. Furthermore, its structural versatility allows for easy modification, enabling scientists to tailor its properties for specific biological targets.

Recent advancements in computational chemistry have also shed light on the molecular interactions of this compound. Using techniques such as molecular docking and quantum mechanics calculations, researchers have been able to predict how this compound interacts with various biological molecules. These insights are invaluable for optimizing its pharmacokinetic properties and improving its efficacy as a drug candidate.

Another area where this compound holds potential is in material science. Its unique combination of hydrophilic and hydrophobic groups makes it an ideal candidate for use in polymer synthesis and surface modification applications. For instance, it can be incorporated into polymeric materials to enhance their mechanical strength or impart specific surface properties such as hydrophobicity or adhesion.

The study of ({3-(tert-butoxy)carbonylphenyl}methyl)carbamic acid has also led to interesting discoveries in analytical chemistry. Researchers have developed novel methods for its characterization using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods not only aid in confirming the compound's structure but also facilitate quality control during its synthesis and purification.

In conclusion, ({3-(tert-butoxy)carbonylphenyl}methyl)carbamic acid is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in chemical research, positions it as an important molecule for future scientific exploration and technological innovation.